Cas no 756434-74-9 (3-iodobenzamidine)

3-Iodobenzamidine is a benzamidine derivative featuring an iodine substituent at the meta position of the phenyl ring. This compound is primarily utilized as a versatile intermediate in organic synthesis and medicinal chemistry, particularly in the development of protease inhibitors and other biologically active molecules. The iodine moiety enhances its reactivity in cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling efficient derivatization. Its amidine group provides strong binding affinity for serine proteases, making it valuable in biochemical research. The compound exhibits high purity and stability under standard conditions, ensuring reliable performance in synthetic applications. It is commonly employed in pharmaceutical and academic research for target-specific modifications.

3-iodobenzamidine structure

Product Name:3-iodobenzamidine

CAS No:756434-74-9

MF:C₇H₇IN₂

MW:246.048353433609

CID:1006554

PubChem ID:3501945

Update Time:2025-10-19

3-iodobenzamidine Chemical and Physical Properties

Names and Identifiers

- 3-iodobenzamidine
- 3-IODO-BENZAMIDINE
- 3-Iodobenzenecarboximidamide
- AC1MQHNQ
- AG-A-60944
- CTK7C3430
- SureCN3333327
- XJQGSJBTLSVOQF-UHFFFAOYSA-N
- 3-iodobenzimidamide
- SCHEMBL3333327
- DTXSID10393096
- FT-0747353
- 756434-74-9
- MDL： MFCD05663305
- Inchi： 1S/C7H7IN2/c8-6-3-1-2-5(4-6)7(9)10/h1-4H,(H3,9,10)
- InChI Key： XJQGSJBTLSVOQF-UHFFFAOYSA-N
- SMILES： IC1=CC=CC(C(=N)N)=C1

Computed Properties

Exact Mass: 245.96540g/mol
Monoisotopic Mass: 245.96540g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 136
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 49.9Å²

3-iodobenzamidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1973787-250mg	3-Iodobenzimidamide	756434-74-9	98%	250mg	￥1584.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1973787-1g	3-Iodobenzimidamide	756434-74-9	98%	1g	￥4620.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1973787-5g	3-Iodobenzimidamide	756434-74-9	98%	5g	￥14157.00	2024-07-28